4,4'-Biphenyldisulfonic acid

• IUPAC Name: 4-(4-sulfophenyl)benzenesulfonic acid
• InChI: InChI=1S/C12H10O6S2/c13-19(14,15)11-5-1-9(2-6-11)10-3-7-12(8-4-10)20(16,17)18/h1-8H,(H,13,14,15)(H,16,17,18)
• InChI Key: ABSXMLODUTXQDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)S(=O)(=O)O)S(=O)(=O)O
• Molecular Formula: C12H10O6S2
• Related CAS: 15807-67-7 (di-potassium salt), 31139-42-1 (di-hydrochloride salt)
• DSSTOX Substance ID: DTXSID6063771
• Molecular Weight: 314.3 g/mol
• Physical Description: Powder; [TCI America MSDS]
• CAS No.: 5314-37-4

Description

4,4'-Biphenyldisulfonic acid, also known as this compound, is a useful research compound. Its molecular formula is C12H10O6S2 and its molecular weight is 314.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 6781. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Therapeutic Effects and Proteostasis Maintenance

One area of research focuses on the therapeutic effects of compounds related to 4,4'-Biphenyldisulfonic acid, such as 4-Phenylbutyric acid (4-PBA), in maintaining proteostasis. 4-PBA acts as a chemical chaperone to prevent misfolded protein aggregation and alleviate endoplasmic reticulum stress, which is crucial for folding proteins used in membranes or secreted by cells. Misfolded proteins can lead to various pathologies, and 4-PBA may help in folding proteins, attenuating unfolded protein response activation, and potentially alleviating various diseases (Kolb et al., 2015).

Environmental Impact and Toxicology

Another important application is in the field of environmental science, where studies on compounds like 2,4-Dichlorophenoxyacetic acid (2,4-D), a herbicide, have been conducted to understand its toxicity and mutagenicity. Such research aims to provide insights into the characteristics of 2,4-D toxicity and mutagenicity, highlighting the importance of studying the environmental and health impacts of such chemicals (Zuanazzi et al., 2020).

Structural Diversity in Metal Complexes

Research into the structural diversity derived from twisted ligands like 4,4'-Dipyridyldisulfide, which is structurally related to this compound, reveals its utility in forming metal complexes with diverse structures such as macrocycles and helices. This highlights the potential for using such compounds in the development of new materials with unique properties (Horikoshi & Mochida, 2006).

Antioxidant Activity and Pharmacological Effects

Studies on phenolic acids like Chlorogenic Acid (CGA) have explored their various biological and pharmacological effects, including antioxidant, antibacterial, hepatoprotective, and neuroprotective activities. CGA, found in green coffee extracts and tea, is an example of the therapeutic potential of compounds related to this compound, showcasing the wide-ranging benefits these substances can offer (Naveed et al., 2018).

Conductivity Enhancement in Polymers

The research on Poly(3,4-ethylenedioxythiophene): poly(styrenesulfonic acid) (PEDOT:PSS), which shares a functional similarity with this compound, focuses on enhancing its electrical conductivity for applications in organic electronics. Various physical and chemical approaches have been studied to improve the conductivity of PEDOT:PSS, demonstrating the intersection of chemistry and materials science in developing advanced materials (Shi et al., 2015).

Mechanism of Action

Target of Action

• Specifically, 4,4’-BPDS interacts with macrocyclic symmetrical tetramethyl cucurbit6uril (TMeQ6) and alkaline-earth metal ions (such as Ca²⁺, Sr²⁺, and Ba²⁺).
• The deprotonated form of 4,4’-BPDS (H₂BPDS²⁻) plays a crucial role in the self-assembly process .

Mode of Action

• In complexes 1 and 2, only TMeQ6 coordinates with Ca²⁺ and Sr²⁺ ions, while 4,4’-BPDS interacts with TMeQ6 through “outer-surface interactions.”
• These interactions lead to the construction of poly-dimensional coordination polymers, often based on one-dimensional Q[n]-metal coordination chains via outer-surface interactions .

Biochemical Analysis

Biochemical Properties

4,4’-Biphenyldisulfonic acid plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It is involved in the formation of coordination polymers with alkaline-earth metals, such as calcium, strontium, and barium . These interactions are crucial for the self-assembly of coordination polymers, which can be used for the detection of antibiotics .

Cellular Effects

4,4’-Biphenyldisulfonic acid has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound’s interaction with primary amines can lead to the formation of flexible layered frameworks with guest-responsive channels . These frameworks can modulate cellular responses by altering the availability of specific molecules within the cell. Additionally, 4,4’-Biphenyldisulfonic acid’s ability to form coordination polymers can impact cellular functions by influencing the distribution and localization of metal ions within the cell .

Molecular Mechanism

The molecular mechanism of 4,4’-Biphenyldisulfonic acid involves its binding interactions with biomolecules and metal ions. The compound’s sulfonic acid groups can form strong hydrogen bonds and coordinate with metal ions, leading to the formation of stable complexes . These interactions can result in enzyme inhibition or activation, depending on the specific biomolecules involved. For example, the coordination of 4,4’-Biphenyldisulfonic acid with alkaline-earth metals can enhance the detection of antibiotics by stabilizing the metal-ligand complexes . Additionally, the compound’s ability to form hydrogen bonds can influence gene expression by altering the structure and function of DNA and RNA molecules.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 4,4’-Biphenyldisulfonic acid can change over time due to its stability and degradation properties. The compound is generally stable under standard laboratory conditions, but its interactions with other chemicals and environmental factors can lead to degradation . Long-term studies have shown that 4,4’-Biphenyldisulfonic acid can maintain its activity and function over extended periods, making it suitable for various biochemical applications . The compound’s stability can be influenced by factors such as pH, temperature, and the presence of other reactive species.

Dosage Effects in Animal Models

The effects of 4,4’-Biphenyldisulfonic acid in animal models can vary depending on the dosage administered. At low doses, the compound may exhibit beneficial effects, such as enhancing the detection of specific biomolecules or stabilizing metal-ligand complexes . At high doses, 4,4’-Biphenyldisulfonic acid can exhibit toxic or adverse effects, including cellular damage and disruption of normal metabolic processes . Threshold effects have been observed in studies, indicating that there is a specific dosage range within which the compound is effective without causing harm.

Metabolic Pathways

4,4’-Biphenyldisulfonic acid is involved in various metabolic pathways, interacting with enzymes and cofactors to influence metabolic flux and metabolite levels. The compound’s sulfonic acid groups can participate in redox reactions, leading to the formation of reactive intermediates that can further interact with other biomolecules . These interactions can affect the overall metabolic balance within the cell, influencing processes such as energy production, biosynthesis, and detoxification.

Transport and Distribution

Within cells and tissues, 4,4’-Biphenyldisulfonic acid is transported and distributed through interactions with specific transporters and binding proteins. The compound’s ability to form stable complexes with metal ions can facilitate its transport across cellular membranes and its accumulation in specific cellular compartments . Additionally, the compound’s interactions with binding proteins can influence its localization and distribution within the cell, affecting its overall activity and function.

Subcellular Localization

The subcellular localization of 4,4’-Biphenyldisulfonic acid is influenced by its targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles within the cell, where it can exert its effects on cellular processes . For example, the compound’s ability to form coordination polymers can lead to its accumulation in the endoplasmic reticulum or Golgi apparatus, where it can influence protein folding and trafficking . Additionally, the compound’s interactions with metal ions can affect its localization within the nucleus, impacting gene expression and DNA repair processes.